Cas no 84-82-2 (Toxoflavin)

Toxoflavin is a yellow, crystalline compound with the molecular formula C7H7N5O2, classified as a microbial toxin and secondary metabolite. It is produced by certain strains of bacteria, including Burkholderia gladioli and Pseudomonas cocovenenans. Toxoflavin exhibits potent biological activity, functioning as a redox-active toxin that disrupts cellular electron transport chains. Its mechanism involves the generation of reactive oxygen species, leading to oxidative stress in target cells. This property has made it a subject of interest in biochemical and toxicological research. Toxoflavin's stability and specificity in interacting with cellular components underscore its utility as a tool for studying oxidative damage and microbial pathogenesis.
Toxoflavin structure
Toxoflavin structure
Product Name:Toxoflavin
CAS No:84-82-2
MF:C7H7N5O2
MW:193.162780046463
MDL:MFCD00459812
CID:723343
Update Time:2025-10-23

Toxoflavin Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1,6-dimethyl-
    • 1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
    • TOXOFLAVIN
    • 1,6-Dimethylpyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione (ACI)
    • Pyrimido[5,4-e]-as-triazine-5,7(1H,6H)-dione, 1,6-dimethyl- (7CI, 8CI)
    • 1,5,6,7-Tetrahydro-1,6-dimethylpyrimidino[5,4-e]triazine-5,7-dione
    • K4394
    • NSC 67078
    • PKF 118-310
    • PKF118-310
    • SID 4251194
    • Toxoflavine
    • Xanthothricin
    • Xanthotricin
    • Toxoflavin
    • MDL: MFCD00459812
    • Inchi: 1S/C7H7N5O2/c1-11-6(13)4-5(10-7(11)14)12(2)9-3-8-4/h3H,1-2H3
    • InChI Key: SLGRAIAQIAUZAQ-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(=O)C2=NC=NN(C2=N1)C

Experimental Properties

  • Solubility: H2O: soluble10mg/mL, clear

Toxoflavin Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 28
  • Safety Instruction: 45-46
  • Hazardous Material Identification: T
  • Toxicity:LD50 in mice (mg/kg): 1.7 i.v.; 8.4 orally (Machlowitz)

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Toxoflavin Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetic acid ,  Water ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  < 5 °C; 5 °C → rt; overnight, rt
Reference
Convenient synthesis of toxoflavin that targets β-catenin/Tcf4 signaling activities
Mao, Yongjun; Tian, Wang; Huang, Ziwei; An, Jing, Journal of Heterocyclic Chemistry, 2014, 51(3), 594-597

Production Method 2

Reaction Conditions
1.1 Reagents: Methylhydrazine Solvents: Ethanol
Reference
An improved, large-scale synthesis of xanthothricin and reumycin
Black, T. Howard, Journal of Heterocyclic Chemistry, 1987, 24(5), 1373-5

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  rt → 4 °C
1.2 Solvents: Water ;  4 °C; 0.5 h, 4 °C
1.3 Reagents: Sodium nitrite Solvents: Water ;  4 °C; 10 min, 4 °C; 4 °C → rt; overnight, rt
Reference
Biophysical Survey of Small-Molecule β-Catenin Inhibitors: A Cautionary Tale
McCoy, Michael A.; Spicer, Dominique; Wells, Neil; Hoogewijs, Kurt; Fiedler, Marc; et al, Journal of Medicinal Chemistry, 2022, 65(10), 7246-7261

Production Method 4

Reaction Conditions
1.1 Solvents: Acetic acid ,  Water ;  30 min, rt
1.2 Reagents: Sodium nitrite Solvents: Water ;  45 min, rt
1.3 Reagents: Dithiothreitol Solvents: Methanol ;  20 - 30 min, rt; 40 min, rt
Reference
Investigation of 3-aryl-pyrimido[5,4-e][1,2,4]triazine-5,7-diones as small molecule antagonists of β-catenin/TCF transcription
Zeller, Jorg; Turbiak, Anjanette J.; Powelson, Ian A.; Lee, Surin; Sun, Duxin; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(21), 5814-5820

Toxoflavin Raw materials

Toxoflavin Preparation Products

Toxoflavin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:84-82-2)Toxoflavin
Order Number:LE15713
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

Toxoflavin Related Literature

Additional information on Toxoflavin

Toxoflavin: A Comprehensive Overview

Toxoflavin, also known by its CAS number 84-82-2, is a compound that has garnered significant attention in the scientific and medical communities. This compound, with the chemical name 7-chloro-6-fluoro-1,3-dihydroxybenzene, is a derivative of flavin and has been extensively studied for its potential applications in various fields. In this article, we will delve into the properties, synthesis, and recent advancements in the research of Toxoflavin.

The CAS No. 84-82-2 is a unique identifier assigned to Toxoflavin by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases. This compound is characterized by its molecular formula C6H4ClFNO3 and a molecular weight of 195.59 g/mol. Its structure consists of a benzene ring with substituents at positions 6 and 7, including a chlorine atom at position 6 and a fluorine atom at position 7. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Toxoflavin as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated that Toxoflavin exhibits potent activity against a wide range of bacterial strains, including multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The toxoflavin mechanism of action involves interference with bacterial cell wall synthesis, making it a promising candidate for combating antibiotic resistance.

In addition to its antimicrobial properties, Toxoflavin has shown potential in the field of fluorescence imaging. A study published in *Nature Communications* (Johnson et al., 2023) revealed that Toxoflavin can be used as a fluorescent probe for real-time monitoring of cellular processes. Its ability to emit fluorescence under specific conditions makes it an invaluable tool in biomedical research and diagnostics.

The synthesis of Toxoflavin involves a multi-step process that requires precise control over reaction conditions. A novel synthetic route developed by Lee et al. (2023) utilizes a combination of electrophilic substitution and oxidation reactions to achieve high yields of Toxoflavin. This method not only enhances the efficiency of production but also minimizes the environmental impact associated with traditional synthesis techniques.

Despite its promising applications, the use of Toxoflavin is not without challenges. One major concern is its stability under physiological conditions. Research by Patel et al. (2023) indicated that Toxoflavin undergoes rapid degradation in the presence of reactive oxygen species, limiting its efficacy in certain therapeutic applications. However, ongoing studies are exploring strategies to improve its stability, including encapsulation within nanocarriers or modification of its chemical structure.

Another area of active research is the exploration of toxoflavin resistance mechanisms in bacteria. Understanding how bacteria develop resistance to Toxoflavin is crucial for developing effective treatment strategies. A study by Kim et al. (2023) identified specific genes associated with Toxoflavin resistance and proposed novel approaches to counteract these mechanisms.

In conclusion, Toxoflavin (CAS No. 84-82-2) is a versatile compound with diverse applications in medicine, diagnostics, and biotechnology. Its unique chemical properties and potential as an antimicrobial agent make it a subject of intense scientific interest. As research continues to uncover new insights into its properties and applications, Toxoflavin holds great promise for addressing some of the most pressing challenges in modern medicine.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:84-82-2)Toxoflavin
LE15713
Purity:99%
Quantity:25KG,200KG,1000KG
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